N-Methyl-N'-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)thiourea

• CAS No.: 64607-79-0
• Molecular Formula: C10H12N2OS2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: 1-methyl-3-(7-oxo-5,6-dihydro-4H-1-benzothiophen-4-yl)thiourea
• InChI: InChI=1S/C10H12N2OS2/c1-11-10(14)12-7-2-3-8(13)9-6(7)4-5-15-9/h4-5,7H,2-3H2,1H3,(H2,11,12,14)
• InChI Key: QZHBXRZHTKYCGK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1CCC(=O)C2=C1C=CS2

Description

N-Methyl-N'-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)thiourea is a useful research compound. Its molecular formula is C10H12N2OS2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-ylisothiocyanate (5.0 g) and methylene chloride (100 ml) is stirred and a saturated solution of methylamine in ethanol (15 ml ethanol saturated with methylamine) added. The mixture is stirred for 15 hours then heated at reflux for 2 hours, cooled and evaporated to dryness in vacuo. The residue is triturated with water, the title thiourea collected and dried.